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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of pentabromotoluene (PBT), a

significant member of the brominated flame retardant (BFR) family. This document delves into

its chemical and physical properties, synthesis, mechanism of action, applications, and

toxicological profile. Detailed experimental protocols and data visualizations are included to

support research and development activities.

Introduction
Pentabromotoluene (PBT), systematically named 1,2,3,4,5-pentabromo-6-methylbenzene, is

a synthetic organobromine compound.[1] Due to its high bromine content, it has been widely

utilized as an additive flame retardant in a variety of materials to inhibit or delay combustion.[1]

[2] BFRs like PBT are incorporated into polymers, textiles, and electronic components to meet

fire safety standards. However, the environmental persistence and potential health risks

associated with some BFRs have led to increased scrutiny and research into their properties

and lifecycle.[2][3][4] This guide aims to consolidate the technical information available on PBT

for a scientific audience.
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PBT is a white crystalline powder with low volatility, a direct consequence of the five bromine

atoms on the toluene aromatic ring.[1][2] It is stable under standard conditions and insoluble in

water.[5][6]

Table 1: Physical and Chemical Properties of Pentabromotoluene

Property Value Reference

IUPAC Name
1,2,3,4,5-pentabromo-6-

methylbenzene
[1]

Synonyms
Pentabromomethylbenzene,

PBT, Flamex 5BT
[1][2][7]

CAS Number 87-83-2 [1][8]

EC Number 201-774-4 [1][9]

Molecular Formula C₇H₃Br₅ [1][2][8]

Molar Mass 486.62 g/mol [1][8]

Appearance
White to light yellow crystalline

powder
[1][2][5]

Melting Point 285-290 °C [1][5][8]

Density 1.67 g/cm³ [1]

Solubility in Water Insoluble [5][6]

Storage Temperature 2-8°C [7][9]

Synthesis and Manufacturing
Pentabromotoluene is synthesized through the electrophilic aromatic substitution of toluene.

The process involves the direct bromination of the toluene ring in the presence of a Lewis acid

catalyst until five hydrogen atoms are substituted by bromine atoms.
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Diagram 1: Synthesis of Pentabromotoluene from Toluene.

This protocol describes a general laboratory-scale synthesis of pentabromotoluene.

Materials:

Toluene

Liquid Bromine (Br₂)

Aluminum tribromide (AlBr₃) or Iron(III) bromide (FeBr₃) as a catalyst

A suitable solvent (e.g., a halogenated hydrocarbon)

Sodium bisulfite solution (for quenching excess bromine)

Round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer
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Heating mantle

Procedure:

Reaction Setup: In a fume hood, charge the round-bottom flask with toluene and the chosen

solvent. Add the Lewis acid catalyst to the mixture while stirring.

Bromine Addition: Slowly add liquid bromine to the reaction mixture from the dropping funnel.

The reaction is exothermic and will generate hydrogen bromide (HBr) gas, which should be

directed to a scrubber.

Reaction Conditions: Heat the mixture under reflux for several hours to ensure complete

bromination. A literature example suggests heating for 3 hours with aluminum tri-bromide

and bromine to achieve a high yield.[10]

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully

quench any unreacted bromine by adding a sodium bisulfite solution until the red-brown

color of bromine disappears.

Isolation: The crude pentabromotoluene will precipitate out of the solution. Isolate the solid

product by vacuum filtration.

Purification: Wash the crude product with water and then with a cold solvent (e.g., ethanol) to

remove impurities. Further purification can be achieved by recrystallization from a suitable

solvent like chlorobenzene.[11]

Drying: Dry the purified white crystals under a vacuum to obtain the final product.

Mechanism of Action as a Flame Retardant
Pentabromotoluene functions primarily through a gas-phase inhibition mechanism, which is

characteristic of halogenated flame retardants.[12][13]

Thermal Decomposition: When the polymer containing PBT is heated, it undergoes thermal

decomposition at temperatures lower than the polymer's ignition temperature. This

decomposition releases bromine atoms.
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Radical Quenching: In the gas phase (the flame), the combustion of the polymer proceeds

via a free-radical chain reaction, involving highly reactive radicals like hydrogen (H•) and

hydroxyl (OH•).

Inhibition Cycle: The released bromine atoms (Br•) react with these high-energy radicals to

form less reactive species, primarily hydrogen bromide (HBr).[14] The HBr can then further

react with other flame radicals, regenerating the bromine radical. This cycle effectively

"quenches" the key radicals driving the fire, slowing down or extinguishing the combustion

process.[13][14]
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Diagram 2: Gas-Phase Flame Retardant Mechanism of Pentabromotoluene.

Applications
Pentabromotoluene is an additive flame retardant, meaning it is physically mixed with the

material rather than chemically bonded. Its stability and effectiveness have led to its use in a

range of products:[1][2][5]

Polymers: Unsaturated polyesters, polyethylene, and other plastics.[1][6]

Textiles: Used as a finish to impart fire resistance to fabrics.[1][5]

Rubber: Incorporated into natural and synthetic rubber formulations, such as SBR latex.[1]

Coatings: Used in some paint emulsions.[5]

PBT is also a chemical intermediate for the synthesis of other flame retardants, such as

pentabromobenzyl bromide (PBB-Br), which is a building block for polymeric flame retardants

like polypentabromobenzyl acrylate (PBBPA).[11]

Toxicology and Environmental Fate
The potential for human exposure and environmental contamination has prompted toxicological

studies of PBT.[15] Like many BFRs, PBT exhibits properties of persistence.[3][4]

Subacute (28-day) and subchronic (91-day) toxicity studies in rats have shown that dietary

exposure to PBT can lead to mild, dose-dependent histopathological changes in the thyroid,

liver, and kidneys.[15] Male rats appeared to be more susceptible to these effects than females.

[15] Based on these studies, a No-Observable-Adverse-Effect Level (NOAEL) was determined.

Table 2: Summary of Toxicological Data for Pentabromotoluene from a Subchronic Rat Study
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Parameter Finding Reference

Study Type
Subchronic (91-day) oral

toxicity study
[15]

Animal Model Rat [15]

Route of Exposure Dietary [15]

Observed Effects

Mild, dose-dependent

histopathological changes in

the thyroid, liver, and kidney.

[15]

NOAEL

5.0 ppm in the diet (equivalent

to 0.35 mg/kg body

weight/day)

[15]

GHS Hazards
Skin, eye, and respiratory

irritation.
[1][9]

PBT is considered an environmental contaminant and has been detected in various

environmental samples in regions near potential sources.[3][4][15][16] Its physical-chemical

properties are similar to other persistent organic pollutants (POPs), raising concerns about its

potential for bioaccumulation and long-range environmental transport.[3][4][16] The re-

emergence of PBT in environmental studies may be due to changes in production, its formation

as a transformation product of other BFRs, or improved analytical techniques.[3][4][16]
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Diagram 3: Environmental Fate and Potential Exposure Pathways of Pentabromotoluene.
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Analytical Methodologies
The detection and quantification of PBT in environmental and biological samples are crucial for

monitoring and risk assessment.

Gas chromatography (GC) is a common technique for the analysis of PBT.[9]

Objective: To determine the concentration of pentabromotoluene in an environmental sample

using Gas Chromatography with an Electron Capture Detector (GC-ECD) or Mass

Spectrometry (GC-MS).

Materials:

Environmental sample (water, soil)

Pentabromotoluene analytical standard[9]

High-purity solvents (e.g., hexane, dichloromethane)

Solid Phase Extraction (SPE) cartridges (for water) or Soxhlet apparatus (for soil)

Florisil or silica gel for cleanup

Gas chromatograph equipped with an appropriate detector (ECD is highly sensitive to

halogenated compounds; MS provides structural confirmation)

Procedure:

Sample Extraction:

Water: Pass a known volume of the water sample through an SPE cartridge to adsorb the

PBT. Elute the PBT from the cartridge using a suitable solvent like dichloromethane.

Soil: Perform Soxhlet extraction on a dried and homogenized soil sample using a

hexane/acetone mixture for several hours.

Concentration and Cleanup:
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Concentrate the resulting extract to a small volume using a rotary evaporator or a gentle

stream of nitrogen.

Perform a cleanup step to remove interfering co-extracted substances. This typically

involves passing the concentrated extract through a column packed with an adsorbent like

Florisil or silica gel.

GC Analysis:

Inject a small volume (e.g., 1 µL) of the cleaned extract into the GC.

GC Conditions (Typical):

Column: A non-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium or Nitrogen.

Temperature Program: Start at a low temperature (e.g., 100°C), ramp to a high

temperature (e.g., 300°C) to ensure elution of PBT.

Detector: ECD or MS operating in selected ion monitoring (SIM) mode.

Quantification:

Prepare a calibration curve using the pentabromotoluene analytical standard at several

concentrations.

Compare the peak area of PBT in the sample chromatogram to the calibration curve to

determine its concentration.

Conclusion
Pentabromotoluene is an effective brominated flame retardant used across various industries

to enhance the fire safety of consumer and industrial products. Its mechanism of action relies

on the gas-phase inhibition of combustion radicals. However, its chemical stability and

halogenated structure raise significant environmental and toxicological concerns, including

persistence, potential for bioaccumulation, and observed effects on the thyroid, liver, and

kidneys in animal studies. A thorough understanding of its synthesis, properties, and
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environmental lifecycle, supported by robust analytical methods, is essential for informed risk

assessment and the development of safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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